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Compound of Interest

Compound Name: 2,4-Dinitrophenyl thiocyanate

Cat. No.: B074842

In-Depth Technical Guide: 2,4-Dinitrophenyl
Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-Dinitrophenyl thiocyanate,
detailing its chemical properties, synthesis, and known biological interactions. The information
is presented to support research and development activities in the fields of biochemistry and
drug discovery.

Core Compound Data

2,4-Dinitrophenyl thiocyanate is a nitroaromatic organic compound with the chemical formula
C7H3N304S.[1][2][3] Its molecular structure consists of a benzene ring substituted with two
nitro groups at positions 2 and 4, and a thiocyanate group.
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Property Value Reference
Molecular Formula C7H3N304S [1112][3]
Molecular Weight 225.18 g/mol [1][2]
CAS Number 1594-56-5 [2]

Light yellow to yellow to
Appearance

orange powder/crystal
Melting Point 138-140 °C

Synthesis Protocol

A common method for the synthesis of aryl thiocyanates is through the nucleophilic substitution
of an activated aryl halide with a thiocyanate salt. The following protocol describes a general
procedure for the synthesis of 2,4-Dinitrophenyl thiocyanate from 2,4-dinitrochlorobenzene
and potassium thiocyanate.

Materials:

e 2,4-Dinitrochlorobenzene

o Potassium thiocyanate (KSCN)

o Ethanol (or other suitable polar aprotic solvent)

o Reflux apparatus

 Stirring plate and stir bar

« Filtration apparatus (e.g., Bichner funnel)

o Recrystallization solvent (e.g., ethanol/water mixture)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, dissolve 2,4-dinitrochlorobenzene in a suitable volume of ethanol.
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» Addition of Thiocyanate: To the stirred solution, add a stoichiometric equivalent or a slight
excess of potassium thiocyanate.

e Reaction: Heat the mixture to reflux and maintain the temperature for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

« Isolation of Product: After the reaction is complete, cool the mixture to room temperature.
The product may precipitate out of the solution. If not, the solvent can be partially removed
under reduced pressure to induce crystallization.

« Purification: Collect the crude product by filtration and wash it with cold ethanol or water to
remove any unreacted starting materials and inorganic salts. Further purification can be
achieved by recrystallization from an appropriate solvent system, such as an ethanol-water
mixture, to yield the final product.

Experimental Applications and Methodologies

While specific, detailed experimental protocols for 2,4-Dinitrophenyl thiocyanate are not
extensively documented in publicly available literature, its structural motifs suggest potential
applications in areas such as antifungal research and as a reagent for studying protein
modification.

Potential Antifungal Activity

Organic compounds containing nitro groups and thiocyanate moieties have been investigated
for their biological activities. The antifungal mechanism of action for many agents involves the
disruption of the fungal cell wall or membrane, or interference with essential biosynthetic
pathways like ergosterol synthesis.

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol outlines a general method to assess the antifungal activity of 2,4-Dinitrophenyl
thiocyanate.

o Preparation of Antifungal Stock Solution: Dissolve 2,4-Dinitrophenyl thiocyanate in a
suitable solvent, such as dimethyl sulfoxide (DMSO), to create a high-concentration stock
solution.
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o Preparation of Microdilution Plates: In a 96-well microtiter plate, perform serial two-fold
dilutions of the stock solution in a liquid culture medium appropriate for the fungal species
being tested.

e Inoculum Preparation: Prepare a standardized inoculum of the fungal isolate in the same
culture medium.

 Inoculation: Add the fungal inoculum to each well of the microtiter plate.

 Incubation: Incubate the plate at an appropriate temperature for the fungal species (typically
24-48 hours).

e Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest
concentration of the compound that visibly inhibits fungal growth. This can be determined by
visual inspection or by using a spectrophotometric plate reader.

Disulfide Bond Cleavage

Thiocyanate ions are known to participate in the cleavage of disulfide bonds in proteins, a
critical step in many proteomics workflows. While the direct use of 2,4-Dinitrophenyl
thiocyanate for this purpose is not established, the thiocyanate moiety is the reactive species
in this process.

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the logical workflow from synthesis to characterization of 2,4-
Dinitrophenyl thiocyanate.
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Caption: Workflow for the synthesis and characterization of 2,4-Dinitrophenyl thiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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